Cyclopentyl(1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl)methanone

• IUPAC Name: cyclopentyl(1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl)methanone
• InChI: InChI=1S/C15H17N3O/c19-14(11-5-1-2-6-11)18-10-9-17-13-8-4-3-7-12(13)16-15(17)18/h3-4,7-8,11H,1-2,5-6,9-10H2
• InChI Key: BJEZCEQKEBYFHY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)N2CCN3C2=NC4=CC=CC=C43
• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol

Description

Cyclopentyl(1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the benzimidazole family and has shown promising results in various studies related to cancer treatment, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of Cyclopentyl(1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl)methanone is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It also reduces inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, it has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
Cyclopentyl(1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl)methanone has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and reduce inflammation. It has also been found to have neuroprotective effects and has shown potential in treating neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using Cyclopentyl(1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl)methanone in lab experiments is its potential therapeutic applications in various fields of research. It has shown promising results in cancer treatment, inflammation, and neurological disorders. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the research and development of Cyclopentyl(1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl)methanone. One direction is to further study its potential therapeutic applications in cancer treatment, inflammation, and neurological disorders. Another direction is to explore its potential as a drug delivery system for targeted therapy. Additionally, further research can be done to better understand its mechanism of action and to optimize its synthesis process for more efficient production.

Synthesis Methods

The synthesis of Cyclopentyl(1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl)methanone involves a multi-step process that includes the reaction of 2-aminobenzimidazole with cyclopentanone in the presence of a base, followed by the addition of formaldehyde and further cyclization with a reducing agent. This process yields a pure form of Cyclopentyl(1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl)methanone that can be used for various scientific applications.

Scientific Research Applications

Cyclopentyl(1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl)methanone has been extensively studied for its potential therapeutic applications in various fields of research. It has shown promising results in cancer treatment by inhibiting the growth of cancer cells and inducing apoptosis. It has also been studied for its anti-inflammatory properties and has shown potential in treating various inflammatory diseases. In addition, Cyclopentyl(1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl)methanone has been found to have neuroprotective effects and has shown potential in treating neurological disorders such as Alzheimer's and Parkinson's disease.